Cas no 1270120-06-3 (2-Iodo-4,5-dimethylbenzonitrile)

• Product Name: 2-Iodo-4,5-dimethylbenzonitrile
• CAS No: 1270120-06-3
• MF: C₉H₈IN
• MW: 257.070994377136
• CID: 2105317
• Update Time: 2023-08-03

2-Iodo-4,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4,5-dimethylBenzonitrile
• FDJYANABENVBIC-UHFFFAOYSA-N
• 2-Iodo-4,5-dimethylbenzonitrile

• Inchi： 1S/C9H8IN/c1-6-3-8(5-11)9(10)4-7(6)2/h3-4H,1-2H3
• InChI Key： FDJYANABENVBIC-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Topological Polar Surface Area: 23.8